Cas no 173547-45-0 (Cyclophosphamide-d4)

• Product Name: Cyclophosphamide-d4
• CAS No: 173547-45-0
• Molecular Formula: C₇H₁₅Cl₂N₂O₂P
• Molecular Weight: 265.11
• CID: 111616
• PubChem ID: 3035226

Cyclophosphamide-d4 Properties

Names and Identifiers

• 2H-1,3,2-Oxazaphosphorin-4,5-d2-2-amine,N,N-bis(2-chloroethyl)tetrahydro-4,5-d2-, 2-oxide (9CI)
• Cyclophosphamide-d4
• N,N-bis(2-chloroethyl)-4,4,5,5-tetradeuterio-2-oxo-1,3,2λ⁵-oxazaphosphinan-2-amine
• Cycloblastin-d4
• Cyclostin-d4
• Cytoxan-d4
• Endoxan-d4
• Genoxal-d4
• Hexadrin-d4
• Mitoxan-d4
• NSC 26271-d
• NSC 26271-d4
• 173547-45-0
• E5-oxazaphosphinan-2-amine
• Cycloblastin-d4;Cyclostin-d4
• J-010918
• N,N-bis(2-chloroethyl)-4,4,6,6-tetradeuterio-2-oxo-1,3,2
• 2-[BIS(2-CHLOROETHYL)AMINO](4,4,6,6-(2)H?)-1,3,2??-OXAZAPHOSPHINAN-2-ONE
• N,N-Bis(2-chloroethyl)tetrahydro-4,6-d2-2H-1,3,2-oxazaphosphorin-4,6-d2-2-amine 2-oxide
• AKOS030254464
• 2H-1,3,2-Oxazaphosphorin-4,6-d2-2-amine, N,N-bis(2-chloroethyl)tetrahydro-4,6-d2-, 2-oxide
• ,N-Bis(2-chloroethyl)tetrahydro-4,5-d2-2H-1,3,2-oxazaphosphorin-2-amine 2-Oxide
• N,N-bis(2-chloroethyl)-4,4,6,6-tetradeuterio-2-oxo-1,3,2lambda5-oxazaphosphinan-2-amine
• 4,4-6,6-D4-Cyclophosphamide
• DTXSID70975130
• 2-[Bis(2-chloroethyl)amino](4,4,6,6-~2~H_4_)-1,3,2lambda~5~-oxazaphosphinan-2-one
• 2H-1,3,2-Oxazaphosphorin-4,5-d2-2-amine, N,N-bis(2-chloroethyl)tetrahydro-4,5-d2-, 2-oxide (9CI)
• 59720-10-4
• SCHEMBL13750608

• InChIKey： CMSMOCZEIVJLDB-CTVJKLEYSA-N
• Inchi： InChI=1S/C7H15Cl2N2O2P/c8-2-5-11(6-3-9)14(12)10-4-1-7-13-14/h1-7H2,(H,10,12)/i4D2,7D2
• SMILES： ClCCN(CCCl)P1(NC([2H])([2H])CC([2H])([2H])O1)=O

Computed Properties

• Exact Mass: 264.05000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 264.0499271g/mol
• Heavy Atom Count: 14
• Complexity: 212
• Isotope Atom Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• LogP: 2.21280
• PSA: 51.38000
• Refractive Index: 1.506
• Boiling Point: 336.099°C at 760 mmHg
• Melting Point: 41-450C
• Flash Point: 157.068°C
• Density: 1.355

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds